Cas no 1805132-41-5 (4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine)

• Product Name: 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine
• CAS No: 1805132-41-5
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4855574
• Update Time: 2025-06-13

4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine

• Inchi： 1S/C7H7F2IN2/c1-3-5(10)6(11)4(2-12-3)7(8)9/h2,7H,1H3,(H2,11,12)
• InChI Key： KEFILEYKGSVZCS-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine

Introduction to 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine (CAS No. 1805132-41-5) and Its Emerging Applications in Chemical Biology

4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine, identified by the CAS number 1805132-41-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug development. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, an iodo moiety, and a methyl group, endows this molecule with unique chemical properties that make it a valuable scaffold for synthetic chemistry and medicinal chemistry applications.

The amino group at the 4-position of the pyridine ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and serve as a site for further functionalization. This feature is particularly useful in designing molecules that require binding to biological targets with specific polar interactions. Additionally, the difluoromethyl group at the 5-position is a well-known pharmacophore that enhances metabolic stability, improves binding affinity, and modulates pharmacokinetic profiles of drug candidates. The iodo substituent at the 3-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. Finally, the methyl group at the 2-position contributes to the overall steric environment of the molecule, influencing its conformational preferences and interactions with biological targets.

In recent years, 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine has been explored as a key intermediate in the synthesis of various bioactive compounds. Its versatile structure allows for modifications at multiple positions, enabling researchers to tailor the molecule for specific biological functions. For instance, derivatives of this compound have been investigated for their potential roles in modulating enzyme activity and receptor binding. The difluoromethyl group, in particular, has been shown to enhance the binding affinity of small molecules to protein targets, making it an attractive feature for drug design.

One of the most compelling aspects of 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine is its utility in generating novel scaffolds for therapeutic intervention. Researchers have leveraged its reactivity to develop inhibitors targeting various disease-related pathways. For example, studies have demonstrated its use in creating compounds that interact with kinases and other enzymes implicated in cancer progression. The ability to introduce diverse functional groups into this scaffold allows for fine-tuning of pharmacological properties, including solubility, bioavailability, and selectivity.

The incorporation of iodo substituents has opened up new avenues for constructing biaryl structures, which are prevalent in many approved drugs. By employing palladium-catalyzed cross-coupling reactions, researchers can efficiently link this compound to other aromatic or heteroaromatic units, generating complex molecules with enhanced biological activity. This approach has been particularly useful in developing novel antiviral and anticancer agents.

Recent advances in computational chemistry have further enhanced the utility of 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine as a building block. Molecular modeling studies have provided insights into how structural modifications can influence binding interactions with biological targets. These insights have guided the design of more potent and selective drug candidates. Additionally, machine learning algorithms have been employed to predict optimal synthetic routes for incorporating this compound into larger molecular frameworks.

The growing interest in 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine is also reflected in its increasing demand across academic and industrial research settings. Pharmaceutical companies are actively exploring its potential in developing next-generation therapeutics, while academic laboratories are investigating its role in fundamental research on enzyme mechanisms and signal transduction pathways.

Future directions for research on 4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine may include exploring its applications in polymer chemistry and material science. The unique combination of functional groups makes it a promising candidate for designing functional materials with tailored properties. Additionally, investigating its behavior under different reaction conditions could uncover new synthetic strategies that expand its utility as an intermediate.

In conclusion,4-Amino-5-(difluoromethyl)-3-iodo-2-methylpyridine (CAS No. 1805132-41-5) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its structural features enable diverse modifications and applications across multiple disciplines, making it an indispensable tool for researchers seeking to develop innovative therapeutics and materials.